Cas no 244219-96-3 (isoquinoline-1,7-diamine)

isoquinoline-1,7-diamine structure
isoquinoline-1,7-diamine structure
Product Name:isoquinoline-1,7-diamine
CAS No:244219-96-3
MF:C9H9N3
MW:159.187861204147
MDL:MFCD18802667
CID:245854
PubChem ID:21862655
Update Time:2025-08-03

isoquinoline-1,7-diamine Chemical and Physical Properties

Names and Identifiers

    • 1,7-Isoquinolinediamine
    • isoquinoline-1,7-diamine
    • 1,7-diaminoisoquinoline
    • 1,7-Isoquinolinediamine(9CI)
    • AG-E-72709
    • CTK1A0369
    • SureCN5989271
    • DTXSID60618968
    • isoquinoline-1, 7-diamine
    • SCHEMBL5989271
    • CHEMBL3357797
    • SCHEMBL23428953
    • FT-0770086
    • Z1216821804
    • EN300-263947
    • AKOS027403427
    • 244219-96-3
    • MDL: MFCD18802667
    • Inchi: 1S/C9H9N3/c10-7-2-1-6-3-4-12-9(11)8(6)5-7/h1-5H,10H2,(H2,11,12)
    • InChI Key: PUIYPHIFMLGHFX-UHFFFAOYSA-N
    • SMILES: N1C=CC2C=CC(=CC=2C=1N)N

Computed Properties

  • Exact Mass: 159.07977
  • Monoisotopic Mass: 159.079647300g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 64.9Ų

Experimental Properties

  • PSA: 64.93

isoquinoline-1,7-diamine Pricemore >>

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